2-Cyano-5-(4-methylphenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-4-(4-methylphenyl)benzonitrile
• InChI: InChI=1S/C14H11NO/c1-10-2-4-11(5-3-10)12-6-7-13(9-15)14(16)8-12/h2-8,16H,1H3
• InChI Key: UJFLWHGLTWIEAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=C(C=C2)C#N)O
• Molecular Formula: C14H11NO
• DSSTOX Substance ID: DTXSID30684615
• Molecular Weight: 209.24 g/mol
• CAS RN: 1261894-51-2

Description

2-Cyano-5-(4-methylphenyl)phenol, 95% (also known as 2-CMP) is a synthetic phenolic compound that has been used in a variety of scientific research applications. It is a white crystalline solid with a strong phenolic odor and a melting point of 91-93°C. 2-CMP has been used in the synthesis of various organic compounds and pharmaceuticals, as well as in the study of biochemical and physiological processes in a range of organisms.

Scientific Research Applications

2-CMP has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of organic compounds and pharmaceuticals. It has also been used to study the biochemical and physiological processes of a range of organisms, including bacteria, fungi, plants, and animals. In addition, 2-CMP has been used in the synthesis of fluorescent dyes, which have been used to label proteins and other molecules in cell and tissue imaging.

Mechanism of Action

2-CMP is known to act as an inhibitor of cytochrome P450 enzymes. These enzymes are involved in the metabolism of a range of drugs and other compounds, and the inhibition of these enzymes can lead to altered drug metabolism and toxicity. 2-CMP is also known to inhibit the activity of several other enzymes, including glutathione S-transferases and aldehyde oxidases.
Biochemical and Physiological Effects
2-CMP has been shown to have a range of biochemical and physiological effects in a variety of organisms. In bacteria, it has been shown to inhibit the growth of several species, including Escherichia coli and Staphylococcus aureus. In fungi, it has been shown to reduce the growth of Aspergillus niger and Candida albicans. In plants, it has been shown to inhibit the growth of several species, including Arabidopsis thaliana and Nicotiana tabacum. In animals, it has been shown to reduce the activity of several enzymes involved in drug metabolism, as well as to reduce the activity of several hormones, including cortisol, thyroxine, and testosterone.

Advantages and Limitations for Lab Experiments

2-CMP has several advantages for lab experiments. It is relatively easy to synthesize, and it is stable and non-toxic. In addition, it is relatively inexpensive and can be easily stored and transported. However, there are some limitations to its use in lab experiments. It can be difficult to obtain in high purity, and it can be difficult to control the concentration of 2-CMP in a reaction. In addition, it can be difficult to control the reaction conditions, as the reaction is sensitive to temperature, pH, and other factors.

Future Directions

The potential applications of 2-CMP are vast, and there are many potential future directions for research. For example, further research could be done to explore the effects of 2-CMP on the metabolism of drugs and other compounds, as well as its effects on the activity of other enzymes. In addition, further research could be done to explore the effects of 2-CMP on the growth of bacteria, fungi, plants, and animals. Finally, further research could be done to explore the potential applications of 2-CMP in the synthesis of organic compounds and pharmaceuticals.

Synthesis Methods

2-CMP can be synthesized by the reaction of 4-methylphenol with sodium nitrite in the presence of hydrochloric acid. The reaction proceeds in two steps: the first step involves the formation of a nitroso intermediate, which is then hydrolyzed to form 2-CMP. The reaction is typically carried out in aqueous solution at room temperature. The yield of the reaction can be improved by using a higher concentration of hydrochloric acid and a longer reaction time.